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Compound of Interest

Compound Name: 3-Aminobenzenesulfonate
Cat. No.: B1227625
Get Quote
\ J

CAS: 121-47-1 | Formula:

| Role: Pharmaceutical Intermediate & Dye Precursor

Executive Technical Summary

Metanilic acid is a zwitterionic aniline derivative used extensively as a diazo component in the
synthesis of azo dyes and sulfonamide therapeutics (sulfa drugs).[1] Unlike its isomer sulfanilic
acid (p-isomer), metanilic acid presents specific handling challenges due to its meta-
substitution pattern, which influences its reactivity and metabolic stability.

While often classified as "Harmful" (Category 4), its safety profile is dominated by two
functional moieties:

¢ The Sulfonic Acid Group (

): Confers strong acidity and water solubility, leading to potential mucosal irritation and
corrosivity in high concentrations.

e The Primary Amine (
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): Carries the inherent risks of aniline derivatives, specifically the potential for
methemoglobinemia, although the sulfonic acid group mitigates lipid solubility and reduces
blood-brain barrier penetration compared to pure aniline.

Chemical & Physical Safety Data

Data consolidated for rapid reference.

Property Value Safety Implication

High dust explosion potential;

Appearance White to beige powder ) ]
requires grounding.
Thermal stability is high, but
decomposition releases
Melting Point >300°C (Decomposes)
and
Limited solubility complicates
Water Solubility Slightly soluble (<10 mg/mL) spill cleanup; requires
neutralization.
Moderately acidic;
Acidity (pKa) ~3.74 incompatible with strong bases
and oxidizers.
Heavy powder; settles quickl
Density 1.69 g/cm3 'y P o a Y
but fines remain airborne.
_ _ Not flammable, but
Flash Point N/A (Solid)

combustible.

GHS Hazard Identification
Signal Word: WARNINGJ?2][3]
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Code Hazard Statement Mechanism

Systemic absorption via Gl

H302 Harmful if swallowed
tract.
_ _ _ Dermal absorption facilitated
H312 Harmful in contact with skin ) )
by moist skin.
Irritation of alveolar
H332 Harmful if inhaled membranes; potential systemic
uptake.
AL Harmful to aquatic life Persistent acidity and nitrogen
(Chronic) loading in waterways.

Toxicological Mechanisms & Biological Interaction

Expertise Pillar: Explaining the causality of toxicity.

The Dual-Threat Mechanism

The toxicity of metanilic acid is not monolithic; it operates through two distinct pathways.

» Local Protonation (Irritation): Upon contact with moist mucous membranes (eyes, lungs), the
sulfonic acid group dissociates. The resulting protons (

) lower the local pH, causing protein denaturation and tissue irritation. This is why "Harmful if
inhaled" is a critical classification—dust inhalation creates acidic micro-environments in the
alveoli.

o Systemic Bioactivation (Methemoglobinemia Risk): While less potent than aniline, the amine
group can undergo N-hydroxylation in the liver (mediated by CYP450 enzymes). The
resulting N-hydroxylamines can oxidize ferrous hemoglobin (

) to ferric methemoglobin (

), which cannot bind oxygen. This leads to cellular hypoxia.

Visualization: Toxicological Pathway
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Figure 1: Mechanism of Action showing the dual pathway of local irritation and potential
systemic oxidation.
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Caption: Dual toxicity pathway: Local acidic irritation vs. systemic oxidative stress on
hemoglobin.

Experimental Protocols & Safe Handling

Trustworthiness Pillar: Self-validating safety systems.

Engineering Controls

Do not rely solely on PPE. The primary control must be containment.[4]

o Powder Handling: Must be performed in a Class Il Biosafety Cabinet or a chemical fume
hood with a face velocity >100 fpm.

 Static Control: Metanilic acid dust is combustible. All transfer equipment (scoops, funnels)
must be grounded or made of conductive plastic.

PPE Selection Logic

e Gloves: Nitrile (0.11 mm minimum) is sufficient for dry powder. However, if in solution
(acidic), upgrade to High-Breakthrough Nitrile (0.4 mm) or Neoprene to prevent acid
permeation.

e Respiratory: If weighing outside a hood (never recommended), a P3/N100 particulate
respirator is mandatory. Simple surgical masks provide zero protection against acidic fines.
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Protocol: Safe Solubilization for Synthesis

This workflow minimizes dust generation and exotherm risks.
» Pre-Weighing: Tare the reaction vessel. Add the solid Metanilic Acid inside the fume hood.

e Solvent Addition: Do not add water directly to the pile if possible. Add water/solvent slowly
down the side of the vessel to prevent "puffing” of dust.

¢ Neutralization Check: If converting to the sodium salt (Sodium Metanilate), add NaOH
dropwise while monitoring temperature. The neutralization is exothermic.

o Validation Step: Use an internal temperature probe. If

, Stop addition and cool.

Visualization: Synthesis Safety Workflow

Figure 2: Logical workflow for handling Metanilic Acid in synthesis applications.
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Start: Weighing Metanilic Acid
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l
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Caption: Step-by-step safety logic for weighing and solubilization, emphasizing ventilation and
thermal control.
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Emergency Response & Environmental Fate
First Aid Logic

» Eye Contact: Immediate irrigation is critical due to acidity. Flush for 15 minutes minimum. Do
not use neutralization agents in the eye.

e Ingestion: Do NOT induce vomiting. The acidity can cause secondary burns to the
esophagus. Administer water to dilute if conscious.

Spill Management (Dry Powder)

 |solate: Evacuate non-essential personnel.

PPE: Wear N100 respirator and goggles.

Contain: Do not dry sweep (generates dust).

Neutralize/Clean: Cover with weak base (Sodium Bicarbonate) or wet sand. Scoop into a

waste container.

Wash: Clean area with water; collect rinsate (do not flush to sewer).

Visualization: Emergency Decision Tree

Figure 3: Decision logic for spill response.
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Spill Detected

Dry Powder Solution (Acidic)
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(Prevent Dust) (Watch for CO2 gas)

Collect in HazMat Container
Label: ‘Acidic Organic Waste'
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Caption: Differentiated response for dry vs. wet spills to prevent airborne contamination or
secondary reactions.

Regulatory & Application Context

In drug development, Metanilic Acid is a Level 2 Raw Material. It is not an API itself but a critical
intermediate.

+ Regulatory Status: Listed on TSCA (USA), REACH (EU), and DSL (Canada).

» Impurities: Commercial grades may contain traces of aniline (toxic) or nitro-isomers. For
pharmaceutical synthesis, specify >99% purity to avoid carrying genotoxic impurities (GTIs)
into the final drug substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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